Cas no 1804378-37-7 (2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid)

• Product Name: 2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid
• CAS No: 1804378-37-7
• MF: C₈H₃F₂IN₂O₂
• MW: 324.022900819778
• CID: 4807369
• Update Time: 2025-06-11

2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid

• Inchi： 1S/C8H3F2IN2O2/c9-7(10)3-2-13-4(1-12)5(6(3)11)8(14)15/h2,7H,(H,14,15)
• InChI Key： GECGQGRYCKXNCU-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=C(C#N)N=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.7
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid

Introduction to 2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid (CAS No. 1804378-37-7) and Its Applications in Modern Chemical Biology

2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid, identified by the chemical identifier CAS No. 1804378-37-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and an iodine substituent, makes this molecule a versatile intermediate in synthetic chemistry and drug discovery.

The cyano group at the 2-position of the pyridine ring introduces a polarized carbon atom, enhancing the electrophilicity of the molecule. This feature is particularly useful in nucleophilic substitution reactions, where the cyano group can serve as a leaving group or participate in further functionalization. The difluoromethyl group at the 5-position adds another layer of reactivity, influencing both electronic and steric properties. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making them valuable in medicinal chemistry.

The iodine substituent at the 4-position is another critical feature that contributes to the compound's utility. Iodine is a halogen that can undergo various transformations, such as cross-coupling reactions with organometallic reagents like palladium or copper complexes. These reactions are fundamental in constructing more complex molecular architectures, enabling the synthesis of novel compounds with tailored biological activities.

Recent advancements in synthetic methodologies have highlighted the importance of 2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid as a building block for drug development. For instance, transition-metal-catalyzed cross-coupling reactions have been extensively employed to introduce new functionalities at different positions of the pyridine core. These reactions not only expand the structural diversity of derivatives but also provide access to compounds with enhanced pharmacological properties.

In particular, the combination of the cyano and iodine groups allows for sequential functionalization via palladium-catalyzed coupling reactions. This approach has been utilized to synthesize kinase inhibitors, which are crucial in targeting various diseases, including cancer. The difluoromethyl group further enhances the potential of these derivatives by improving their metabolic stability and binding interactions with biological targets.

One notable application of 2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid is in the development of small-molecule probes for biochemical studies. Researchers have leveraged its unique reactivity to design tools that can interact with specific proteins or enzymes. For example, derivatives of this compound have been used to develop inhibitors that modulate signaling pathways involved in inflammation and neurodegeneration.

The impact of these compounds on drug discovery is underscored by their incorporation into clinical trials and preclinical studies. By serving as intermediates for more complex molecules, 2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid plays a pivotal role in generating candidates with promising therapeutic effects. The ability to fine-tune its structure through synthetic chemistry allows researchers to optimize properties such as solubility, bioavailability, and target specificity.

Moreover, computational chemistry and machine learning approaches have been increasingly applied to predict the biological activity of compounds derived from 2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid. These methodologies enable high-throughput screening of virtual libraries, accelerating the identification of lead compounds for further optimization. The integration of experimental data with computational models has significantly enhanced the efficiency of drug discovery pipelines.

The future prospects of this compound are promising, with ongoing research exploring new synthetic routes and applications. Innovations in catalytic systems and green chemistry principles may further streamline its production while minimizing environmental impact. As our understanding of biological mechanisms evolves, so too will the demand for specialized intermediates like 2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-carboxylic acid, driving continued innovation in chemical biology and pharmaceutical sciences.